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Compound of Interest

Compound Name: 4-Heptyloxyphenylboronic acid

Cat. No.: B158212 Get Quote

An In-depth Technical Guide to the Solubility of 4-Heptyloxyphenylboronic Acid in Organic

Solvents

Abstract
4-Heptyloxyphenylboronic acid is a versatile reagent in modern organic synthesis, prized for

its role in palladium-catalyzed cross-coupling reactions and its applications in materials science

and drug discovery. A critical, yet often overlooked, parameter governing its utility is its solubility

in organic solvents. This technical guide provides a comprehensive overview of the solubility

characteristics of 4-heptyloxyphenylboronic acid. While specific quantitative solubility data

for this compound is not extensively documented in public literature, this guide synthesizes

information on analogous compounds, outlines a robust experimental protocol for solubility

determination, and discusses the theoretical principles underpinning its solubility behavior. This

document is intended to be an essential resource for researchers, chemists, and formulation

scientists, enabling them to optimize reaction conditions, purification procedures, and

formulation strategies involving 4-heptyloxyphenylboronic acid.

Introduction: The Versatile Role of 4-
Heptyloxyphenylboronic Acid
4-Heptyloxyphenylboronic acid, a member of the arylboronic acid family, is a white to off-

white crystalline powder.[1] Its molecular structure, featuring a boronic acid functional group

and a lipophilic heptyloxy chain attached to a phenyl ring, bestows upon it a unique
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combination of reactivity and physical properties. The boronic acid moiety is the cornerstone of

its utility in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology for

the formation of carbon-carbon bonds.[2] The heptyloxy group, a seven-carbon alkyl chain

linked via an ether bond, significantly enhances its solubility in a wide array of organic solvents

compared to its unsubstituted counterpart, phenylboronic acid.[1]

This enhanced solubility is a key enabler for its widespread applications, which include:

Organic Synthesis: As a crucial building block in the synthesis of complex organic molecules,

particularly in the pharmaceutical and agrochemical industries.[1]

Materials Science: In the creation of functional materials such as organic light-emitting

diodes (OLEDs) and photovoltaic devices, where its stability and reactivity contribute to

improved performance.[1]

Drug Discovery and Bioconjugation: The ability of boronic acids to form reversible covalent

bonds with diols makes them valuable in the design of sensors and targeted drug delivery

systems.[1][3]

Understanding the solubility of 4-heptyloxyphenylboronic acid is paramount for any scientist

working with this compound. Solubility dictates the choice of solvent for a reaction, influences

the rate and efficiency of chemical transformations, and is a critical factor in downstream

processes such as crystallization, chromatography, and formulation.

Physicochemical Properties
A summary of the key physicochemical properties of 4-heptyloxyphenylboronic acid is

presented in Table 1.
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Property Value Reference

Molecular Formula C₁₃H₂₁BO₃ [1]

Molecular Weight 236.12 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

CAS Number 136370-19-9 [1]

Note: This compound may contain varying amounts of its anhydride, boroxine.

Theoretical Considerations for Solubility
The solubility of a solid in a liquid is governed by the principle of "like dissolves like." This

adage is a simplified representation of the complex interplay of intermolecular forces between

the solute and the solvent. For 4-heptyloxyphenylboronic acid, the key structural features

influencing its solubility are:

The Boronic Acid Group (-B(OH)₂): This is a polar, hydrophilic functional group capable of

forming hydrogen bonds.

The Phenyl Ring: A nonpolar, aromatic system that can engage in π-π stacking and van der

Waals interactions.

The Heptyloxy Chain (-O(CH₂)₆CH₃): A long, nonpolar, and lipophilic alkyl chain that

contributes to van der Waals forces.

The overall solubility in a given solvent is a balance between the energy required to break the

solute-solute and solvent-solvent interactions and the energy released upon the formation of

solute-solvent interactions.

Qualitative Solubility Profile and Analogous
Compound Data
While specific quantitative solubility data for 4-heptyloxyphenylboronic acid is scarce in the

literature, we can infer its likely solubility behavior by examining data for analogous compounds
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and considering its structural features. The presence of the long heptyloxy chain is expected to

significantly enhance its solubility in nonpolar and moderately polar organic solvents compared

to phenylboronic acid.

Table 2: Predicted Qualitative Solubility of 4-Heptyloxyphenylboronic Acid in Common

Organic Solvents
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Solvent Class Examples Predicted Solubility Rationale

Ethers
Tetrahydrofuran

(THF), Diethyl ether
High

The ether oxygen can

act as a hydrogen

bond acceptor for the

boronic acid protons,

while the alkyl

portions of the solvent

interact favorably with

the heptyloxy chain.

Ketones Acetone, 3-Pentanone High

Similar to ethers, the

ketone carbonyl group

is a good hydrogen

bond acceptor.[2][4]

Chlorinated Solvents
Dichloromethane

(DCM), Chloroform
Moderate to High

These solvents can

interact with the

aromatic ring and the

heptyloxy chain.

Chloroform can also

act as a weak

hydrogen bond donor.

[2][4]

Aromatic

Hydrocarbons
Toluene, Xylene Moderate

The aromatic ring of

the solvent will have

favorable π-π

stacking interactions

with the phenyl ring of

the solute. The

heptyloxy chain will

also contribute to

solubility.

Aliphatic

Hydrocarbons

Hexane, Heptane,

Methylcyclohexane

Low to Moderate The nonpolar nature

of these solvents will

favor interaction with

the heptyloxy chain,

but they are poor
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solvents for the polar

boronic acid group.

Phenylboronic acid

exhibits very low

solubility in

hydrocarbons.[2][4]

Polar Aprotic Solvents

Dimethylformamide

(DMF), Dimethyl

sulfoxide (DMSO)

High

These are highly polar

solvents capable of

strong hydrogen

bonding and dipole-

dipole interactions.

Alcohols
Methanol, Ethanol,

Isopropanol
High

Alcohols are protic

solvents that can act

as both hydrogen

bond donors and

acceptors, leading to

strong interactions

with the boronic acid

group.

This table is a prediction based on chemical principles and data from analogous compounds.

Experimental verification is highly recommended.

Experimental Determination of Solubility
Given the lack of published quantitative data, researchers will often need to determine the

solubility of 4-heptyloxyphenylboronic acid experimentally. The following is a robust, step-by-

step protocol for determining the equilibrium solubility of a compound in an organic solvent.

Materials and Equipment
4-Heptyloxyphenylboronic acid (high purity)

Selected organic solvents (analytical grade)

Analytical balance (± 0.1 mg)
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Vials with screw caps

Constant temperature bath or shaker incubator

Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

Syringes

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a UV detector or another

suitable analytical instrument (e.g., UV-Vis spectrophotometer)

Experimental Workflow Diagram
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Preparation

Equilibration

Sampling & Analysis

Quantification

Weigh excess solute into vial

Add known volume of solvent

Step 1 & 2

Agitate at constant temperature
(e.g., 24-72 hours)

Allow solid to settle

Withdraw supernatant

Filter through 0.22 µm syringe filter

Dilute aliquot with mobile phase

Analyze by HPLC

Calculate concentration
from calibration curve

Prepare calibration curve

Determine solubility (e.g., mg/mL)

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.
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Step-by-Step Protocol
Preparation of Saturated Solutions:

Add an excess amount of 4-heptyloxyphenylboronic acid to a series of vials. The

excess solid is crucial to ensure that equilibrium with a saturated solution is achieved.

Accurately pipette a known volume of the desired organic solvent into each vial.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker or rotator set to the desired temperature

(e.g., 25 °C).

Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours) to ensure

that the dissolution process has reached equilibrium. The solution should be continuously

agitated during this time.

Sampling:

After equilibration, remove the vials and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the solution through a 0.22 µm syringe filter into a clean, pre-weighed

vial. This step is critical to remove any undissolved microparticles.

Analysis:

Accurately dilute a known volume of the filtered, saturated solution with a suitable solvent

(often the mobile phase for HPLC analysis).

Quantify the concentration of 4-heptyloxyphenylboronic acid in the diluted sample using

a pre-validated analytical method, such as HPLC-UV. A calibration curve prepared with

standards of known concentrations should be used for accurate quantification.
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Calculation:

Calculate the concentration of the saturated solution, taking into account the dilution

factor. The solubility is typically expressed in units of mg/mL or g/L.

Important Considerations for Boronic Acids
Anhydride Formation: Boronic acids can undergo dehydration to form cyclic anhydrides

known as boroxines.[5] This is an equilibrium process that can be influenced by temperature

and the presence of water. The formation of boroxine can affect the measured solubility. It is

therefore important to use anhydrous solvents and to be aware of this potential

transformation.

Solvent Purity: The presence of impurities, particularly water, in the organic solvents can

significantly impact the solubility of boronic acids. Always use high-purity, anhydrous solvents

when possible.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling 4-
heptyloxyphenylboronic acid.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[6][7]

Handling: Avoid breathing dust.[6][7] Handle in a well-ventilated area, preferably in a fume

hood.[6][7] Wash hands thoroughly after handling.[6][7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6][7]

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the

manufacturer.[6][7][8]

Conclusion
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4-Heptyloxyphenylboronic acid is a valuable and versatile compound in modern chemistry.

Its enhanced solubility in organic solvents, conferred by the heptyloxy group, is a key attribute

that underpins its utility. While specific quantitative solubility data remains to be extensively

published, this guide provides a strong foundation for its effective use. By understanding the

theoretical principles of its solubility, leveraging data from analogous compounds, and

employing the robust experimental protocol detailed herein, researchers can confidently and

effectively utilize 4-heptyloxyphenylboronic acid in their synthetic and materials science

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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